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Compound of Interest

Compound Name: L-Galactose-13C-1

Cat. No.: B12400809 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of the chemical properties, metabolic

significance, and experimental applications of L-Galactose-1-13C. As a stable isotope-labeled

monosaccharide, it serves as a powerful tracer in metabolic research, nutritional studies, and

pharmaceutical development.

Core Chemical Properties
L-Galactose-1-13C is the isotopically labeled form of L-Galactose, where the carbon atom at

the C1 position is replaced with the 13C isotope. This substitution increases the molecular

weight by approximately one unit compared to the unlabeled compound, enabling its detection

and quantification by mass spectrometry.
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Property Value Source

Chemical Formula C₅¹³CH₁₂O₆ [1]

Molecular Weight 181.15 g/mol [1][2]

Appearance White Solid (Assumed) General knowledge

Parent Compound CAS 15572-79-9 (L-Galactose) [3][4]

Labeled Compound CAS
70849-30-8 (D-Galactose-1-

13C)
[5]

Canonical SMILES

OC--INVALID-LINK----

INVALID-LINK----INVALID-

LINK----INVALID-LINK--C=O

[1][2]

Note: The CAS number for the specific L-Galactose-1-13C isomer is not readily available; the

CAS for the D-isomer is provided for reference.

Metabolic Pathways and Significance
Isotopically labeled carbohydrates are invaluable for tracing metabolic pathways.[6] L-

Galactose-1-13C can be used to investigate novel metabolic routes in various organisms and

to study the complexities of glycan biosynthesis and carbohydrate utilization.[7]

L-Galactose Metabolism in Bacteroides vulgatus
A novel metabolic pathway for L-galactose has been identified in the human gut bacterium

Bacteroides vulgatus.[8][9] This pathway converts L-galactose into intermediates that can enter

central metabolism. The process involves three key enzymatic steps.[8][9]

L-Galactose Metabolism in B. vulgatus
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L-Galactose metabolic pathway in B. vulgatus.
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Context: D-Galactose Metabolism in Humans (Leloir
Pathway)
For context, the primary pathway for galactose metabolism in humans is the Leloir pathway,

which processes D-galactose.[10][11] This pathway converts D-galactose into glucose-1-

phosphate, which can then enter glycolysis.[11][12] Understanding this canonical pathway is

crucial for researchers studying galactose metabolism and related disorders.

Human D-Galactose Metabolism (Leloir Pathway)
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The Leloir Pathway for D-Galactose metabolism.

Experimental Protocols & Workflows
The use of L-Galactose-1-13C in research requires robust protocols for its synthesis,

purification, and analysis.

Synthesis Protocol: Chemo-enzymatic Method
A common strategy for synthesizing 13C-labeled monosaccharides at the C1 position is an

adaptation of the Fischer-Sowden reaction, which involves the addition of labeled nitromethane

to a shorter aldose.[13][14]

Objective: To synthesize L-Galactose-1-13C from L-arabinose.
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Materials:

L-arabinose

Nitromethane-13C (13CH₃NO₂)

Sodium methoxide

Sulfuric acid

Dowex resin

Standard laboratory glassware and purification apparatus

Methodology:

Nitromethane Addition (Chain Extension): L-arabinose is reacted with 13C-labeled

nitromethane in the presence of a base (e.g., sodium methoxide). This reaction forms a

mixture of epimeric nitro-alcohols.

Nef Reaction: The resulting nitro-alcohol mixture is treated with a strong acid (e.g., sulfuric

acid) to hydrolyze the nitro group into an aldehyde, yielding a mixture of L-Galactose-1-13C

and its C2 epimer, L-talose-1-13C.[13]

Purification: The epimeric sugars are separated using column chromatography (e.g., with a

Dowex resin) to isolate pure L-Galactose-1-13C.

Characterization: The final product's identity and isotopic enrichment are confirmed using

High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear

Magnetic Resonance (NMR) spectroscopy.[14]
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Start:
L-Arabinose & Nitromethane-13C

Step 1: Chain Extension
(Fischer-Sowden Reaction)

Intermediate:
Epimeric Nitro-alcohols

Step 2: Hydrolysis
(Nef Reaction)

Mixture:
L-Galactose-1-13C & L-Talose-1-13C

Step 3: Purification
(Column Chromatography)

Final Product:
Pure L-Galactose-1-13C
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Workflow for the synthesis of L-Galactose-1-13C.

Analytical Protocol: LC-MS for Quantification
Liquid Chromatography-Mass Spectrometry (LC-MS) is the preferred method for analyzing and

quantifying isotopically labeled sugars in complex biological samples.[15]

Objective: To detect and quantify L-Galactose-1-13C in a biological matrix.

Methodology:

Sample Preparation:

For complex carbohydrates (glycans), perform acid hydrolysis (e.g., with trifluoroacetic

acid) to release the constituent monosaccharides.[15]
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Neutralize the sample and remove particulates by centrifugation or filtration.

Derivatization (e.g., with 1-phenyl-3-methyl-5-pyrazolone, PMP) may be performed to

improve chromatographic separation and detection sensitivity, though it is optional for MS

detection.[15]

Chromatographic Separation (HPLC):

Separate the monosaccharides using an appropriate HPLC column, such as an amide

column, which is effective for polar compounds like sugars.[16]

Use an isocratic or gradient elution with a mobile phase typically consisting of acetonitrile

and water.

Mass Spectrometric Detection (MS):

Use a mass spectrometer (e.g., a single quadrupole or tandem MS) with an electrospray

ionization (ESI) source.[15]

Monitor the specific mass-to-charge ratio (m/z) for L-Galactose-1-13C. The use of Single

Ion Recording (SIR) enhances selectivity and sensitivity.[16]

Quantification is achieved by comparing the signal intensity to a calibration curve

generated from standards of known concentrations.

Biological Sample Sample Preparation
(e.g., Hydrolysis)

HPLC Separation
(Amide Column)

Mass Spectrometry
(ESI-MS Detection)

Data Analysis
(Quantification)
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Analytical workflow for L-Galactose-1-13C using LC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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